Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate

• IUPAC Name: methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate
• InChI: InChI=1S/C13H10O5/c1-17-13(16)10(15)7-9(14)12-6-8-4-2-3-5-11(8)18-12/h2-6H,7H2,1H3
• InChI Key: VNUSTDVJOALGND-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=O)CC(=O)C1=CC2=CC=CC=C2O1
• Molecular Formula: C13H10O5
• Molecular Weight: 246.21 g/mol

Description

Benzofuran is a heterocyclic compound that is ubiquitous in nature. It’s a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. Benzofuran and its derivatives have attracted much attention due to their biological activities and potential applications as drugs.

Synthesis Analysis

Benzofuran rings can be constructed using several methods. For example, a metal-free cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans and 2-arylnaphthofurans is mediated by hypervalent iodine reagents. Another method involves the use of calcium carbide with salicylaldehyde p-tosylhydrazones or 2-hydroxyacetophenone p-tosylhydrazones to provide methyl-substituted benzofuran rings.

Molecular Structure Analysis

The molecular structure of benzofuran compounds can vary widely depending on the specific compound. For example, a compound like 4-(1-Benzofuran-2-yl)-7-methoxy-2H-chromen-2-one has a molecular formula of C18H12O4.

Chemical Reactions Analysis

Benzofuran compounds can undergo various chemical reactions. For instance, a nickel-catalyzed intramolecular nucleophilic addition reaction of aryl halides to aryl ketones can provide benzofuran derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran compounds can vary widely. For instance, a compound like 4-(1-Benzofuran-2-yl)-7-methoxy-2H-chromen-2-one has a molecular weight of 292.285 Da.

Scientific Research Applications

Anti-Tumor Activity

• Benzofuran derivatives have demonstrated promising anti-tumor properties. Researchers have explored the potential of Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate as an anti-cancer agent. .

Hepatitis C Virus (HCV) Therapy

• A novel macrocyclic benzofuran compound with anti-HCV activity has been discovered. .

Synthetic Methods and Ring Construction

• Scientists have developed novel methods for constructing benzofuran rings. For instance, a unique free radical cyclization cascade allows the synthesis of challenging polycyclic benzofuran compounds. .

Mechanism of Action

Target of Action

Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate is a benzofuran derivative. Benzofuran compounds have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . .

Mode of Action

Benzofuran derivatives have been reported to exhibit various biological activities, suggesting that they interact with multiple targets

Biochemical Pathways

Benzofuran derivatives have been associated with a wide range of biological activities, indicating that they may affect multiple pathways

Result of Action

Benzofuran derivatives have been associated with various biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities

Safety and Hazards

The safety and hazards associated with benzofuran compounds can depend on the specific compound. Manufacturers and importers are responsible for consulting official sources for accurate safety information.

Future Directions

Benzofuran compounds have potential applications in many aspects, making these substances potential natural drug lead compounds. Future research could focus on discovering new benzofuran compounds with improved bioavailability and fewer side effects.